molecular formula As2Ca3O6 B3031367 Arsenious acid, calcium salt CAS No. 27152-57-4

Arsenious acid, calcium salt

Cat. No.: B3031367
CAS No.: 27152-57-4
M. Wt: 366.1 g/mol
InChI Key: MHUYNKTVRSCHBE-UHFFFAOYSA-N
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Description

Arsenious acid, calcium salt, also known as calcium arsenite, is an inorganic compound with the formula Ca(AsO₂)₂. It is a derivative of arsenious acid (H₃AsO₃) and calcium. This compound is known for its toxic properties and has been used historically in various applications, including as a pesticide.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of arsenious acid, calcium salt typically involves the reaction of calcium hydroxide (Ca(OH)₂) with arsenious acid (H₃AsO₃). The reaction can be represented as follows:

Ca(OH)2+2H3AsO3Ca(AsO2)2+4H2OCa(OH)_2 + 2H_3AsO_3 \rightarrow Ca(AsO_2)_2 + 4H_2O Ca(OH)2​+2H3​AsO3​→Ca(AsO2​)2​+4H2​O

This reaction is usually carried out in an aqueous medium at room temperature. The resulting product is then filtered and dried to obtain the solid calcium arsenite.

Industrial Production Methods

Industrial production of calcium arsenite follows a similar synthetic route but on a larger scale. The process involves the controlled addition of calcium hydroxide to a solution of arsenious acid under continuous stirring. The reaction mixture is then allowed to settle, and the precipitate is collected, washed, and dried.

Chemical Reactions Analysis

Types of Reactions

Arsenious acid, calcium salt undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form calcium arsenate (Ca₃(AsO₄)₂).

    Reduction: It can be reduced to elemental arsenic under certain conditions.

    Substitution: It can react with other metal salts to form different arsenites.

Common Reagents and Conditions

    Oxidation: Oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) can be used.

    Reduction: Reducing agents like hydrogen gas (H₂) or zinc (Zn) in acidic conditions.

    Substitution: Metal salts like sodium chloride (NaCl) or potassium nitrate (KNO₃) in aqueous solutions.

Major Products Formed

    Oxidation: Calcium arsenate (Ca₃(AsO₄)₂)

    Reduction: Elemental arsenic (As)

    Substitution: Various metal arsenites depending on the metal salt used.

Scientific Research Applications

Arsenious acid, calcium salt has several scientific research applications, including:

    Chemistry: Used as a reagent in analytical chemistry for the detection and quantification of certain ions.

    Biology: Studied for its toxicological effects on various biological systems.

    Medicine: Historically used in small doses for the treatment of certain medical conditions, although its use has declined due to toxicity concerns.

    Industry: Employed in the production of pesticides and wood preservatives.

Mechanism of Action

The mechanism of action of arsenious acid, calcium salt primarily involves the inhibition of cellular respiration. It binds to thiol groups in enzymes, disrupting their function and leading to cell death. The compound can also induce oxidative stress by generating reactive oxygen species (ROS), further contributing to its toxic effects.

Comparison with Similar Compounds

Similar Compounds

  • Calcium arsenate (Ca₃(AsO₄)₂)
  • Sodium arsenite (NaAsO₂)
  • Potassium arsenite (KAsO₂)

Comparison

  • Calcium arsenate : Unlike calcium arsenite, calcium arsenate is more stable and less soluble in water. It is also used as a pesticide but has a different mode of action.
  • Sodium arsenite and Potassium arsenite : These compounds are more soluble in water compared to calcium arsenite and are used in different applications, including as herbicides and in analytical chemistry.

Arsenious acid, calcium salt is unique due to its specific reactivity and applications, particularly in historical contexts as a pesticide and in analytical chemistry.

Properties

IUPAC Name

tricalcium;diarsorite
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2AsO3.3Ca/c2*2-1(3)4;;;/q2*-3;3*+2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHUYNKTVRSCHBE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][As]([O-])[O-].[O-][As]([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

As2Ca3O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60181622
Record name Arsenious acid calcium salt
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60181622
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

366.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.08.13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

27152-57-4
Record name Arsenious acid, calcium salt
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027152574
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Arsenious acid calcium salt
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60181622
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Tricalcium diarsenite
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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